Cas no 42373-56-8 (4-Azidocoumarin)

• Product Name: 4-Azidocoumarin
• CAS No: 42373-56-8
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 3161069
• PubChem ID: 375228
• Update Time: 2025-05-26

4-Azidocoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-azido-
• 4-Azidocoumarin
• 4-azido-chromen-2-one
• 4-Azidocoumarin &gt
• 4-Azidocumarin
• 4-azido-2H-chromen-2-one
• 4-(2.Lambda.~5~-1,2-Triazadienyl)-2H-chromen-2-one
• 42373-56-8
• NSC654620
• YSZCJ029
• IUICMSYHSPWQPN-UHFFFAOYSA-N
• NCI60_018891
• NSC-654620
• DB-094707
• A2758
• D88531
• CHEMBL1985867
• 4-azidochromen-2-one
• SCHEMBL14417276
• FA166712
• AS-87101
• 808-057-0

• MDL： MFCD00275630
• Inchi： 1S/C9H5N3O2/c10-12-11-7-5-9(13)14-8-4-2-1-3-6(7)8/h1-5H
• InChI Key： IUICMSYHSPWQPN-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC1=2)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 187.03800
• Monoisotopic Mass: 187.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 79.96000
• LogP: 2.18756

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-Azidocoumarin

4-Azidocoumarin: A Comprehensive Overview

4-Azidocoumarin (CAS No. 42373-56-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also known as coumarin-4-azide, is a derivative of coumarin, a naturally occurring benzopyrone found in various plants. The introduction of the azide group (-N₃) at the 4-position of the coumarin ring imparts unique chemical properties, making it a versatile molecule for diverse applications.

The structure of 4-azidocoumarin consists of a benzene ring fused to a pyrone ring, with an azide group attached at the para position relative to the carbonyl group. This configuration not only enhances its reactivity but also enables it to participate in various click chemistry reactions, such as the Huisgen cycloaddition. Recent studies have highlighted its potential as a building block for constructing complex molecular architectures, including polymers and supramolecular assemblies.

One of the most promising applications of 4-azidocoumarin lies in its use as a photosensitizer in photodynamic therapy (PDT). PDT is a minimally invasive treatment for cancer that relies on the generation of reactive oxygen species (ROS) to destroy cancerous cells. Research has shown that 4-azidocoumarin exhibits strong absorbance in the near-infrared region, making it an ideal candidate for deep tissue penetration. Furthermore, its azide group can act as a bioorthogonal handle, enabling selective targeting of cancer cells through click chemistry-based conjugation with targeting ligands.

In addition to its biomedical applications, 4-azidocoumarin has found utility in materials science. For instance, it has been employed as a precursor for the synthesis of azide-containing polymers with tailored mechanical and optical properties. These polymers exhibit potential applications in optoelectronics and sensors due to their ability to undergo reversible structural changes upon exposure to stimuli such as light or temperature.

Recent advancements in click chemistry have further expanded the scope of 4-azidocoumarin. Researchers have demonstrated its ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) with terminal alkynes to form stable triazole linkages. This reaction has been exploited to create cross-linked hydrogels with enhanced mechanical strength and biocompatibility, which are valuable for tissue engineering applications.

The synthesis of 4-azidocoumarin typically involves multi-step procedures that begin with coumarin derivatives. One common approach involves the nucleophilic substitution of a suitable leaving group on coumarin with an azide ion (N₃^-). Optimization of reaction conditions, such as solvent choice and temperature, is crucial to achieve high yields and purity. Recent studies have also explored green chemistry approaches for its synthesis, including the use of microwave-assisted reactions and environmentally friendly solvents.

Despite its numerous advantages, the use of 4-azidocoumarin is not without challenges. The azide group can be sensitive to moisture and heat, necessitating careful handling during synthesis and storage. Additionally, while its photodynamic properties make it suitable for PDT, further research is required to optimize its pharmacokinetics and reduce potential side effects.

In conclusion, 4-azidocoumarin (CAS No. 42373-56-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers in fields ranging from drug discovery to materials science. As ongoing research continues to uncover new uses and improvements in its synthesis and application, 4-azidocoumarin is poised to play an increasingly important role in advancing scientific innovation.